N',N''-2,3-butanediylidenedinicotinohydrazide

• IUPAC Name: N-[(E)-[(3E)-3-(pyridine-3-carbonylhydrazinylidene)butan-2-ylidene]amino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H16N6O2/c1-11(19-21-15(23)13-5-3-7-17-9-13)12(2)20-22-16(24)14-6-4-8-18-10-14/h3-10H,1-2H3,(H,21,23)(H,22,24)/b19-11+,20-12+
• InChI Key: REJSAJFZEDCBDJ-AYKLPDECSA-N
• Canonical SMILES: CC(=NNC(=O)C1=CN=CC=C1)C(=NNC(=O)C2=CN=CC=C2)C
• Isomeric SMILES: C/C(=N\NC(=O)C1=CN=CC=C1)/C(=N/NC(=O)C2=CN=CC=C2)/C
• Molecular Formula: C16H16N6O2
• Molecular Weight: 324.34 g/mol

Description

N',N''-2,3-butanediylidenedinicotinohydrazide, also known as BDNH, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. BDNH belongs to the class of hydrazide derivatives, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of N',N''-2,3-butanediylidenedinicotinohydrazide is not fully understood, but studies suggest that it acts by inhibiting the activity of certain enzymes involved in cell proliferation and inducing apoptosis. This compound has also been shown to activate the AMPK signaling pathway, which plays a crucial role in regulating cellular energy metabolism.
Biochemical and physiological effects:
This compound has been shown to have a range of biochemical and physiological effects, including anti-tumor, anti-inflammatory, anti-oxidant, and anti-diabetic properties. This compound has also been shown to improve cognitive function and protect against neurodegeneration.

Advantages and Limitations for Lab Experiments

N',N''-2,3-butanediylidenedinicotinohydrazide has several advantages for lab experiments, including its relatively low cost and easy synthesis. However, this compound has some limitations, including its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for the study of N',N''-2,3-butanediylidenedinicotinohydrazide. One area of interest is the investigation of this compound as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further studies are needed to elucidate the mechanism of action of this compound and to optimize its pharmacological properties. Finally, the development of new analogs of this compound with improved solubility and potency could lead to the discovery of more effective therapeutic agents.

Synthesis Methods

N',N''-2,3-butanediylidenedinicotinohydrazide can be synthesized using various methods, including the reaction of 2,3-butanedione with nicotinic acid hydrazide, followed by the reaction of the resulting product with formaldehyde. The synthesis of this compound can also be achieved through the reaction of 2,3-butanedione with nicotinic acid hydrazide in the presence of a catalyst such as zinc chloride.

Scientific Research Applications

N',N''-2,3-butanediylidenedinicotinohydrazide has been extensively studied for its potential therapeutic applications, particularly in the treatment of cancer. Studies have shown that this compound exhibits anti-tumor activity by inducing apoptosis and inhibiting cell proliferation. This compound has also been shown to have anti-inflammatory, anti-oxidant, and anti-diabetic properties. Additionally, this compound has been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.